Cas no 63600-26-0 (Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-)

• Product Name: Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
• CAS No: 63600-26-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1654142
• Update Time: 2024-09-11

Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
• Benzoic acid, 3-(3-methoxy-3-oxo-1-propen-1-yl)-

• Inchi： 1S/C11H10O4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： DBCJGNBZZNSLSM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C=CC(OC)=O)=C1

Computed Properties

• Exact Mass: 206.0579

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 387.3±25.0 °C(Predicted)
• PSA: 63.6
• pka: 4.01±0.10(Predicted)